Cas no 1891061-30-5 (O-(1H-indol-4-yl)methylhydroxylamine)

• Product Name: O-(1H-indol-4-yl)methylhydroxylamine
• CAS No: 1891061-30-5
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 5909217
• PubChem ID: 117276139
• Update Time: 2025-05-26

O-(1H-indol-4-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(1H-indol-4-yl)methylhydroxylamine
• O-[(1H-indol-4-yl)methyl]hydroxylamine
• 1891061-30-5
• EN300-1793925

• Inchi： 1S/C9H10N2O/c10-12-6-7-2-1-3-9-8(7)4-5-11-9/h1-5,11H,6,10H2
• InChI Key： WJTLKJJCJDTRAC-UHFFFAOYSA-N
• SMILES： O(CC1=CC=CC2=C1C=CN2)N

Computed Properties

• Exact Mass: 162.079312947g/mol
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 51Ų

Additional information on O-(1H-indol-4-yl)methylhydroxylamine

Comprehensive Guide to O-(1H-indol-4-yl)methylhydroxylamine (CAS No. 1891061-30-5): Properties, Applications, and Research Insights

O-(1H-indol-4-yl)methylhydroxylamine (CAS No. 1891061-30-5) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This indole-derived hydroxylamine derivative is increasingly studied for its potential role in drug discovery, particularly in modulating enzyme activity and serving as a building block for bioactive molecules. Researchers are exploring its applications in developing small-molecule therapeutics, with particular interest in its chemo selective reactivity and potential as a pharmacophore in medicinal chemistry.

The compound's molecular structure combines an indole scaffold with a hydroxylamine functional group, creating interesting electronic properties that make it valuable for structure-activity relationship (SAR) studies. Recent publications highlight its utility in designing kinase inhibitors and investigating signal transduction pathways. The presence of both hydrogen bond donors and acceptors in its structure contributes to its versatility in molecular interactions, a feature that aligns with current trends in fragment-based drug design.

From a synthetic chemistry perspective, O-(1H-indol-4-yl)methylhydroxylamine presents interesting challenges and opportunities. Its preparation typically involves protection-deprotection strategies for the sensitive hydroxylamine moiety, with recent methodological improvements focusing on green chemistry principles and atom economy. These developments respond to growing industry demands for sustainable synthetic routes, a hot topic in pharmaceutical manufacturing where environmental considerations are becoming increasingly important.

Analytical characterization of CAS No. 1891061-30-5 requires specialized techniques due to the compound's sensitivity. Modern LC-MS methods coupled with NMR spectroscopy provide comprehensive quality control protocols, addressing the pharmaceutical industry's need for rigorous impurity profiling. This aligns with current regulatory emphasis on quality by design (QbD) approaches in drug development, a frequent search topic among pharmaceutical professionals.

In biological systems, the O-(1H-indol-4-yl)methylhydroxylamine scaffold shows interesting metabolic stability profiles, making it a subject of ADME studies (Absorption, Distribution, Metabolism, and Excretion). Researchers are particularly interested in how its physicochemical properties influence membrane permeability and target engagement - key considerations in the current era of rational drug design. These aspects connect with popular searches about bioavailability optimization and lead compound selection criteria.

The safety profile of 1891061-30-5 has been investigated in preliminary studies, with particular attention to its reactivity under physiological conditions. While not classified as hazardous, standard laboratory precautions for handling nitrogen-containing heterocycles apply. This safety information responds to frequent queries about laboratory chemical handling and risk assessment protocols in research settings.

Commercial availability of O-(1H-indol-4-yl)methylhydroxylamine has increased in recent years, reflecting growing research interest. Suppliers typically offer it as a research-grade chemical with varying purity levels, catering to different experimental needs. The pricing and sourcing of such specialty chemicals remain active discussion points in scientific forums, especially regarding cost-effective research materials for academic labs.

Future research directions for this compound may explore its potential in covalent drug discovery, given the reactive nature of the hydroxylamine group. This aligns with current trends in targeted covalent inhibitors, a rapidly growing area in drug development. Additionally, its application in chemical biology probes for studying biological systems presents exciting possibilities, connecting with popular searches about mechanism of action studies and target validation approaches.

For researchers working with CAS 1891061-30-5, proper storage conditions are essential to maintain compound integrity. Recommendations typically include protection from moisture and oxygen, stored at controlled temperatures - practical information frequently sought by laboratory personnel. These storage considerations are particularly important for air-sensitive compounds, a common challenge in medicinal chemistry workflows.

The intellectual property landscape surrounding O-(1H-indol-4-yl)methylhydroxylamine derivatives is evolving, with several patents filed for related structures in therapeutic applications. This reflects the compound's potential in patentable chemical space, a concern for many pharmaceutical researchers navigating freedom-to-operate issues. Such legal aspects increasingly intersect with scientific discussions in drug discovery circles.